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Compound of Interest

Compound Name: 2-Ethyl-2-imidazoline

Cat. No.: B1361361

An In-depth Technical Guide on the Core Basic Properties of 2-Ethyl-2-imidazoline

For researchers, scientists, and drug development professionals, a thorough understanding of
the fundamental physicochemical properties of a molecule is paramount for its successful
application and development. This guide provides a detailed overview of the core basic
properties of 2-Ethyl-2-imidazoline, a heterocyclic organic compound. The information is
presented to facilitate easy access and comparison, with a focus on quantitative data,
experimental context, and logical relationships.

Physicochemical Properties

The fundamental properties of 2-Ethyl-2-imidazoline are summarized in the table below.
These data points are crucial for predicting its behavior in various chemical and biological
systems.
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Property Value

Molecular Formula C5H10N2

Molecular Weight 98.15 g/mol

CAS Number 1001-03-2

Appearance Colorless to light yellow liquid or solid

Melting Point 46-50 °C

Boiling Point 185-187 °C at 760 mmHg

oka Approximately 10.5 - 11.5 (Estimated for the
conjugate acid)

Solubility Soluble in water and polar organic solvents

Density 0.96 g/cm?3

Chemical Structure and Reactivity

2-Ethyl-2-imidazoline belongs to the imidazoline class of compounds, characterized by a five-

membered ring containing two nitrogen atoms. The ethyl group at the 2-position influences its

steric and electronic properties. As a base, the nitrogen atoms can be protonated, and it can

participate in various chemical reactions, including alkylation and acylation.

Chemical Structure of 2-Ethyl-2-imidazoline
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Caption: Chemical structure of 2-Ethyl-2-imidazoline.
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Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings.
Below are outlines of standard experimental protocols for determining key properties of 2-
Ethyl-2-imidazoline.

Determination of Melting Point

The melting point of 2-Ethyl-2-imidazoline can be determined using a standard capillary
melting point apparatus.

e Sample Preparation: A small amount of solid 2-Ethyl-2-imidazoline is placed in a capillary
tube, which is then sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.
e Heating: The sample is heated at a controlled rate.

o Observation: The temperature at which the solid begins to melt and the temperature at which
it becomes completely liquid are recorded as the melting point range.
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Sample Preparation:
Place 2-Ethyl-2-imidazoline
in capillary tube

'

Apparatus Setup:
Insert tube into melting
point apparatus

i

Heating:
Heat the sample at a
controlled rate

i

Observation:
Record the temperature range
of melting

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Determination of pKa (Potentiometric Titration)

The pKa of the conjugate acid of 2-Ethyl-2-imidazoline can be determined by potentiometric
titration.

e Solution Preparation: A known concentration of 2-Ethyl-2-imidazoline is dissolved in water.

« Titration Setup: The solution is placed in a beaker with a pH electrode and a magnetic stirrer.
A standardized solution of a strong acid (e.g., HCI) is used as the titrant.
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« Titration: The acid is added in small increments, and the pH is recorded after each addition.

» Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined
from the pH at the half-equivalence point.

Solution Preparation:
Dissolve a known concentration of
2-Ethyl-2-imidazoline in water

i

Titration Setup:
Place solution with pH electrode
and prepare titrant (strong acid)

'

Titration:
Add acid in increments and
record pH after each addition

i

Data Analysis:
Plot titration curve and
determine pKa from the
half-equivalence point

Click to download full resolution via product page

Caption: Workflow for pKa Determination via Potentiometric Titration.

Potential Signaling Pathway Interactions
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While 2-Ethyl-2-imidazoline itself is not a well-characterized signaling molecule, its structural
similarity to other imidazoline compounds suggests potential interactions with imidazoline
receptors. These receptors are involved in various physiological processes, including the
regulation of blood pressure and glucose metabolism. Further research is needed to elucidate
the specific interactions of 2-Ethyl-2-imidazoline with these or other signaling pathways.

2-Ethyl-2-imidazoline
(Potential Ligand)
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Caption: Postulated Signaling Pathway Interaction.

Safety and Handling
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2-Ethyl-2-imidazoline should be handled with appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. It may cause skin and eye irritation.
Ensure adequate ventilation when handling the compound. For detailed safety information,
consult the Safety Data Sheet (SDS).

This technical guide provides a foundational understanding of 2-Ethyl-2-imidazoline. The
presented data and protocols are intended to support further research and development
activities involving this compound.

 To cite this document: BenchChem. [2-Ethyl-2-imidazoline basic properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1361361#2-ethyl-
2-imidazoline-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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